1-(Benzo[d][1,3]dioxol-5-ylmethoxy)-3-(2,6-dimethylpiperidin-1-yl)propan-2-ol hydrochloride

• IUPAC Name: 1-(1,3-benzodioxol-5-ylmethoxy)-3-(2,6-dimethylpiperidin-1-yl)propan-2-ol;hydrochloride
• InChI: InChI=1S/C18H27NO4.ClH/c1-13-4-3-5-14(2)19(13)9-16(20)11-21-10-15-6-7-17-18(8-15)23-12-22-17;/h6-8,13-14,16,20H,3-5,9-12H2,1-2H3;1H
• InChI Key: NAGHXOCJPYQSND-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCC(N1CC(COCC2=CC3=C(C=C2)OCO3)O)C.Cl
• Molecular Formula: C18H28ClNO4
• Molecular Weight: 357.9 g/mol

Description

1-(Benzo[d][1,3]dioxol-5-ylmethoxy)-3-(2,6-dimethylpiperidin-1-yl)propan-2-ol hydrochloride is a useful research compound. Its molecular formula is C18H28ClNO4 and its molecular weight is 357.88. The purity is usually 95%.
BenchChem offers high-quality 1-(Benzo[d][1,3]dioxol-5-ylmethoxy)-3-(2,6-dimethylpiperidin-1-yl)propan-2-ol hydrochloride suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-(Benzo[d][1,3]dioxol-5-ylmethoxy)-3-(2,6-dimethylpiperidin-1-yl)propan-2-ol hydrochloride including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Generation of Structurally Diverse Libraries

Research by Roman (2013) explored alkylation and ring closure reactions using a ketonic Mannich base derived from 2-acetylthiophene to generate a structurally diverse library of compounds. This work underscores the potential of such compounds in synthesizing a wide range of chemical entities, possibly including derivatives of the compound (Roman, 2013).

Catalysis and Chemical Transformations

Investigations on the acid-catalyzed condensation of glycerol with various aldehydes and acetals by Deutsch, Martin, and Lieske (2007) highlighted the potential of [1,3]dioxane derivatives as precursors for valuable chemicals. This research indicates the role such compounds can play in synthesizing novel platform chemicals, suggesting a similar utility for the compound (Deutsch, Martin, & Lieske, 2007).

Advancements in Antidepressant Research

Takeuchi et al. (2003) discovered a series of compounds with dual activities as 5-HT1A receptor antagonists and serotonin reuptake inhibitors, showcasing the therapeutic potential of structurally similar compounds in neuropsychopharmacology. This finding suggests the compound might also have applications in the development of new antidepressant therapies (Takeuchi et al., 2003).

Polymer Science and Material Chemistry

Clausen et al. (2010) reported on the formation of co-crystals with hydroquinone, indicating the significance of weak intermolecular interactions in crystal engineering. This research points to the potential use of the compound in material science, particularly in the design of novel molecular crystals (Clausen et al., 2010).

Antimicrobial and Antifungal Activities

Ashok et al. (2013) explored the antimicrobial and antifungal properties of novel 1,2,3-triazole derivatives, highlighting the importance of such compounds in pharmaceutical research and development. This suggests potential antimicrobial applications for the compound , given structural similarities (Ashok et al., 2013).